N-([2,3'-bipyridin]-5-ylmethyl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H19N3O3/c1-25-18-8-6-15(10-19(18)26-2)20(24)23-12-14-5-7-17(22-11-14)16-4-3-9-21-13-16/h3-11,13H,12H2,1-2H3,(H,23,24)
• InChI Key: SBWBBSAPWHYFCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3)OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

The description of a chemical compound includes its molecular formula, structure, and other identifiers. It also includes its role and uses in various applications.

Synthesis Analysis

Synthesis analysis involves understanding the process of creating the compound. This includes the reactions involved, the reagents used, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This includes understanding the conditions under which the reactions occur and the products formed.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, reactivity, and stability. These properties can be determined through various experimental techniques.

Scientific Research Applications

Transition-Metal Catalysis and Ligands

Bipyridines and their derivatives serve as essential ligands in transition-metal catalysis. Their coordination chemistry with metal centers allows them to participate in various catalytic reactions. Researchers have explored the synthesis of bipyridine derivatives using metal complexes, including Suzuki coupling, Negishi coupling, and Stille coupling. .

Materials Science and Coordination Polymers

Bipyridine derivatives contribute to the design of coordination polymers and metal-organic frameworks (MOFs). These porous materials have applications in gas separation, catalysis, and drug delivery. By incorporating bipyridine linkers, researchers create functional materials with tailored properties.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules when it is used for its intended purpose. This is particularly relevant for drugs, which can have complex interactions with biological systems.

Safety and Hazards

Safety and hazards analysis involves understanding the potential risks associated with the compound. This includes toxicity, flammability, and environmental impact. Safety data sheets (SDS) are a common source of this information.